4-(Acetylamino)-1,2,5-oxadiazole-3-carboxamide 2-oxide

• Molecular Formula: C5H6N4O4
• Molecular Weight: 186.13 g/mol
• IUPAC Name: 4-acetamido-2-oxido-1,2,5-oxadiazol-2-ium-3-carboxamide
• InChI: InChI=1S/C5H6N4O4/c1-2(10)7-5-3(4(6)11)9(12)13-8-5/h1H3,(H2,6,11)(H,7,8,10)
• InChI Key: VLGGOONGZFUSJD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NO[N+](=C1C(=O)N)[O-]

Description

4-(Acetylamino)-1,2,5-oxadiazole-3-carboxamide 2-oxide is a heterocyclic compound that belongs to the oxadiazole family. This compound is characterized by the presence of an oxadiazole ring, which is a five-membered ring containing two nitrogen atoms, one oxygen atom, and two carbon atoms. The unique structure of this compound makes it an interesting subject for various scientific studies and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Acetylamino)-1,2,5-oxadiazole-3-carboxamide 2-oxide typically involves the reaction of appropriate precursors under specific conditions. One common method involves the cyclization of a suitable precursor containing the necessary functional groups. For example, the reaction of a hydrazine derivative with a carbonyl compound can lead to the formation of the oxadiazole ring. The reaction conditions often include the use of a catalyst and specific temperature and pressure settings to ensure the desired product is obtained in high yield .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using continuous flow reactors. These reactors allow for precise control over reaction conditions, leading to consistent product quality and higher efficiency. The use of advanced purification techniques, such as crystallization and chromatography, ensures that the final product meets the required purity standards .

Chemical Reactions Analysis

Types of Reactions

4-(Acetylamino)-1,2,5-oxadiazole-3-carboxamide 2-oxide undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are influenced by the presence of the oxadiazole ring and the functional groups attached to it.

Common Reagents and Conditions

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate under acidic or basic conditions.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Substitution reactions often involve nucleophilic or electrophilic reagents, depending on the nature of the substituent being introduced.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may lead to the formation of oxadiazole derivatives with additional oxygen-containing functional groups, while reduction may result in the formation of amine derivatives .

Scientific Research Applications

4-(Acetylamino)-1,2,5-oxadiazole-3-carboxamide 2-oxide has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials with specific properties, such as high-energy materials and polymers .

Mechanism of Action

The mechanism of action of 4-(Acetylamino)-1,2,5-oxadiazole-3-carboxamide 2-oxide involves its interaction with specific molecular targets and pathways. The compound can interact with enzymes and proteins, leading to the modulation of their activity. This interaction can result in various biological effects, such as inhibition of cell growth or induction of apoptosis. The exact molecular targets and pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar Compounds

1,2,5-Oxadiazole: A parent compound with a similar ring structure but lacking the acetylamino and carboxamide groups.

Furoxan: Another oxadiazole derivative with an additional oxygen atom in the ring, known for its energetic properties.

1,2,4-Oxadiazole: A regioisomer with different nitrogen and oxygen atom positions in the ring.

Uniqueness

4-(Acetylamino)-1,2,5-oxadiazole-3-carboxamide 2-oxide is unique due to the presence of both acetylamino and carboxamide functional groups, which impart specific chemical and biological properties.